Cas no 916227-60-6 (2-methoxy-5-(piperidin-1-yl)phenol)

• Product Name: 2-methoxy-5-(piperidin-1-yl)phenol
• CAS No: 916227-60-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4313886
• Update Time: 2025-10-21

2-methoxy-5-(piperidin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-5-(1-piperidinyl)-
• 2-methoxy-5-(piperidin-1-yl)phenol

• Inchi： 1S/C12H17NO2/c1-15-12-6-5-10(9-11(12)14)13-7-3-2-4-8-13/h5-6,9,14H,2-4,7-8H2,1H3
• InChI Key： SQBMXHHRJBAVBC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(N2CCCCC2)=CC=C1OC

Additional information on 2-methoxy-5-(piperidin-1-yl)phenol

Comprehensive Overview of 2-Methoxy-5-(piperidin-1-yl)phenol (CAS No. 916227-60-6): Properties, Applications, and Research Insights

2-Methoxy-5-(piperidin-1-yl)phenol (CAS No. 916227-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This phenolic derivative combines a methoxy group and a piperidine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "2-methoxy-5-(piperidin-1-yl)phenol synthesis", "CAS 916227-60-6 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular structure (C12H17NO2) exhibits notable solubility in organic solvents, which is critical for its use in medicinal chemistry and material science. Recent studies highlight its role as a precursor for central nervous system (CNS) targeting compounds, aligning with trending topics such as neuropharmacology and blood-brain barrier permeability. Its methoxy-phenol backbone also suggests antioxidant potential, a hot topic in anti-aging research and cosmeceutical formulations.

In the context of green chemistry, 2-methoxy-5-(piperidin-1-yl)phenol has been explored for sustainable synthesis routes, addressing the growing demand for eco-friendly chemical processes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, as evidenced by frequent searches for "CAS 916227-60-6 purity analysis" and "structural elucidation of piperidine phenols". These methodologies ensure compliance with stringent pharmaceutical quality standards.

The compound's piperidine ring contributes to its alkaloid-like properties, drawing parallels to natural products used in traditional medicine. This connection resonates with current interests in natural product-inspired drug design and herbal extract synergies. Additionally, its potential as a ligand for metal coordination complexes has sparked investigations in catalysis and nanomaterial synthesis, areas dominating materials science literature.

From a commercial perspective, 916227-60-6 is cataloged by major chemical suppliers as a research-grade reagent, with pricing often queried alongside terms like "bulk purchase 2-methoxy-5-(piperidin-1-yl)phenol". Stability studies indicate optimal storage under inert conditions, a practical consideration for laboratories focusing on long-term compound preservation. Regulatory databases confirm its non-hazardous status under standard handling protocols, reinforcing its utility in academic and industrial R&D settings.

Emerging applications include its incorporation into polymeric matrices for controlled-release formulations, a technique gaining traction in drug delivery systems. Patent analyses reveal innovative uses in electronic materials, particularly as a hole-transporting material in organic photovoltaics—a sector experiencing rapid growth due to renewable energy initiatives. Such multidisciplinary relevance positions 2-methoxy-5-(piperidin-1-yl)phenol as a compound bridging pharmaceutical, material, and energy sciences.

Ongoing research explores structure-activity relationships (SAR) of piperidinyl phenol derivatives, with computational chemistry approaches (molecular docking and QSAR modeling) frequently applied. These studies address popular queries like "bioactivity prediction for CAS 916227-60-6" and "drug-likeness of methoxy-piperidine compounds". The compound's logP value and hydrogen bonding capacity make it a valuable case study in ADMET profiling tutorials for aspiring medicinal chemists.

In summary, 2-methoxy-5-(piperidin-1-yl)phenol exemplifies how targeted molecular modifications can yield compounds with diverse scientific applications. Its intersection with drug development, advanced materials, and sustainable chemistry ensures continued relevance in peer-reviewed literature and industrial innovation pipelines. Future directions may include structure optimization for enhanced target selectivity or exploration of its supramolecular chemistry potential, keeping this CAS-registered molecule at the forefront of chemical research.